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Cat. No.: B1298954 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a detailed protocol for the two-step synthesis of 1-methyl-1H-indole-
3-carboxamide, a valuable building block in medicinal chemistry. The synthesis commences

with the N-methylation of indole-3-carboxylic acid to yield 1-methyl-1H-indole-3-carboxylic acid,

which is subsequently amidated to afford the final product. This protocol includes detailed

experimental procedures, characterization data, and a workflow diagram to ensure

reproducibility for research and drug development applications.

Introduction
Indole carboxamides are a prominent structural motif in a multitude of biologically active

compounds. The N-methylation of the indole ring can significantly influence the

pharmacological properties of these molecules, including their potency, selectivity, and

metabolic stability. 1-methyl-1H-indole-3-carboxamide serves as a key intermediate for the

synthesis of more complex molecules, including potential therapeutic agents. The following

protocol outlines a reliable and efficient synthesis of this compound.
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Parameter Value Reference

Final Product

Compound Name
1-methyl-1H-indole-3-

carboxamide

CAS Number 118959-44-7 [1]

Molecular Formula C₁₀H₁₀N₂O [1]

Molecular Weight 174.20 g/mol [1]

Melting Point
Data not available in cited

literature

Intermediate

Compound Name
1-methyl-1H-indole-3-

carboxylic acid

CAS Number 32387-21-6

Molecular Formula C₁₀H₉NO₂

Molecular Weight 175.18 g/mol

Melting Point 197-200 °C

Table 2: NMR Spectral Data
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Compound Nucleus Solvent
Chemical Shifts (δ,
ppm)

1-methyl-1H-indole-3-

carboxamide
¹H NMR -

Data not available in

cited literature

1-methyl-1H-indole-3-

carboxamide
¹³C NMR -

Data not available in

cited literature[1]

methyl indole-3-

carboxylate (related

compound)

¹H NMR DMSO-d₆

11.85 (s, 1H), 8.10 (d,

J=8.0 Hz, 1H), 8.05

(s, 1H), 7.50 (d, J=8.2

Hz, 1H), 7.25-7.15 (m,

2H), 3.80 (s, 3H)

methyl indole-3-

carboxylate (related

compound)

¹³C NMR DMSO-d₆

165.0, 136.4, 130.5,

126.2, 122.8, 121.5,

120.7, 111.9, 107.0,

51.2

Note: NMR data for the closely related methyl ester is provided for reference.[2]

Experimental Protocols
Overall Synthesis Workflow
The synthesis of 1-methyl-1H-indole-3-carboxamide is achieved in two main steps starting

from indole-3-carboxylic acid. The first step is the N-methylation of the indole ring, followed by

the amidation of the resulting carboxylic acid.
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Indole-3-carboxylic Acid 1-methyl-1H-indole-3-carboxylic acid

Step 1: N-Methylation
(NaH, CH₃I, THF) 1-methyl-1H-indole-3-carboxamide

Step 2: Amidation
(EDC, HOBt, NH₄Cl, DIPEA, DMF)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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